Cas no 80277-45-8 (3-chloro-4-fluorobenzoyl cyanide)
80277-45-8 structure
Product Name:3-chloro-4-fluorobenzoyl cyanide
CAS No:80277-45-8
MF:C8H3ClFNO
MW:183.566924333572
CID:985355
PubChem ID:44717493
Update Time:2025-04-20
3-chloro-4-fluorobenzoyl cyanide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-4-fluorobenzoyl cyanide
- PC4270
- DTXSID40660208
- 3-Chloro-4-fluorobenzoylcyanide
- FT-0690378
- 2-(3-chloranyl-4-fluoranyl-phenyl)-2-oxidanylidene-ethanenitrile
- SB38832
- SCHEMBL9893714
- (3-Chloro-4-fluorophenyl)(oxo)acetonitrile
- A839882
- PS-6610
- 3-Chloro-4-fluorobenzene-1-carbonyl cyanide
- 80277-45-8
- CS-0326363
- 2-(3-chloro-4-fluorophenyl)-2-oxoacetonitrile
- AKOS006343723
- (3-Chloro-4-fluoro-phenyl)-oxo-acetonitrile
- MFCD04972720
- DB-005291
-
- MDL： MFCD04972720
- Inchi： 1S/C8H3ClFNO/c9-6-3-5(8(12)4-11)1-2-7(6)10/h1-3H
- InChI Key： BGSVXOFUWAZGGW-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C(C#N)=O)=C1)F
Computed Properties
- Exact Mass: 182.98900
- Monoisotopic Mass: 182.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 40.9A^2
Experimental Properties
- PSA: 40.86000
- LogP: 2.18538
3-chloro-4-fluorobenzoyl cyanide Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-36/37/39
-
Hazardous Material Identification：
3-chloro-4-fluorobenzoyl cyanide Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-chloro-4-fluorobenzoyl cyanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C384995-10mg |
3-Chloro-4-fluorobenzoyl Cyanide |
80277-45-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C384995-50mg |
3-Chloro-4-fluorobenzoyl Cyanide |
80277-45-8 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C384995-100mg |
3-Chloro-4-fluorobenzoyl Cyanide |
80277-45-8 | 100mg |
$ 95.00 | 2022-06-06 | ||
| Alichem | A019095122-1g |
3-Chloro-4-fluorobenzoyl cyanide |
80277-45-8 | 97% | 1g |
$180.96 | 2023-09-01 | |
| Alichem | A019095122-5g |
3-Chloro-4-fluorobenzoyl cyanide |
80277-45-8 | 97% | 5g |
$519.75 | 2023-09-01 | |
| Apollo Scientific | PC4270-1g |
(3-Chloro-4-fluorophenyl)(oxo)acetonitrile |
80277-45-8 | 99% | 1g |
£145.00 | 2025-02-21 | |
| Apollo Scientific | PC4270-5g |
(3-Chloro-4-fluorophenyl)(oxo)acetonitrile |
80277-45-8 | 99% | 5g |
£525.00 | 2025-02-21 | |
| Key Organics Ltd | PS-6610-1MG |
(3-Chloro-4-fluorophenyl)(oxo)acetonitrile |
80277-45-8 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | PS-6610-5MG |
(3-Chloro-4-fluorophenyl)(oxo)acetonitrile |
80277-45-8 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | PS-6610-10MG |
(3-Chloro-4-fluorophenyl)(oxo)acetonitrile |
80277-45-8 | >90% | 10mg |
£63.00 | 2025-02-08 |
3-chloro-4-fluorobenzoyl cyanide Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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